Cas no 2034247-83-9 (2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide)

• Product Name: 2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide
• CAS No: 2034247-83-9
• MF: C₁₇H₁₇F₂N₃O₂
• MW: 333.332590818405
• CID: 5348311
• Update Time: 2025-06-27

2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzamide
• 2,4-difluoro-N-(4-pyrimidin-2-yloxycyclohexyl)benzamide
• 2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide

• Inchi： 1S/C17H17F2N3O2/c18-11-2-7-14(15(19)10-11)16(23)22-12-3-5-13(6-4-12)24-17-20-8-1-9-21-17/h1-2,7-10,12-13H,3-6H2,(H,22,23)
• InChI Key： WPCMQYUCLYGRCN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC1CCC(CC1)OC1N=CC=CN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• XLogP3: 3
• Topological Polar Surface Area: 64.099

Additional information on 2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide

Research Brief on 2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide (CAS: 2034247-83-9)

In recent years, the compound 2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide (CAS: 2034247-83-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. The following brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and current research directions.

The compound's structure combines a difluorobenzamide moiety with a pyrimidinyloxy-substituted cyclohexyl group, which confers selective binding affinity to specific kinase targets. Recent studies have demonstrated its efficacy as a potent inhibitor of certain tyrosine kinases, which play critical roles in cell proliferation and survival pathways. Preclinical evaluations have shown promising results in suppressing tumor growth in various cancer models, including breast and lung carcinomas. These findings underscore its potential as a lead compound for further drug development.

One of the key advancements in understanding this molecule involves its pharmacokinetic profile. Research indicates that 2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide exhibits favorable oral bioavailability and metabolic stability, making it a viable candidate for oral administration. Additionally, its selectivity profile minimizes off-target effects, reducing the likelihood of adverse side effects commonly associated with kinase inhibitors. These attributes position it as a promising therapeutic agent in precision medicine.

Recent synthetic approaches have also been optimized to enhance the yield and purity of this compound. Novel catalytic methods and green chemistry techniques have been employed to streamline its production, addressing previous challenges related to scalability. These advancements are critical for facilitating large-scale manufacturing and future clinical trials. Furthermore, structural-activity relationship (SAR) studies have identified key modifications that could further improve its potency and selectivity.

Despite these promising developments, challenges remain in translating this compound into clinical applications. Issues such as drug resistance and potential toxicity in long-term use require further investigation. Ongoing research is focused on combination therapies and nanoparticle-based delivery systems to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, 2,4-difluoro-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]benzamide represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with its promising biological activity, positions it as a valuable tool for both therapeutic and mechanistic studies. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in oncology and beyond.